3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: 3-(3,4-dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H14O5/c1-21-16-9-11(17)4-5-12(16)13(18)6-2-10-3-7-14(19)15(20)8-10/h2-9,17,19-20H,1H3
• InChI Key: JVGNTXGHBHMJDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)O)C(=O)C=CC2=CC(=C(C=C2)O)O
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol

Description

3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one is a natural product found in Alpinia japonica, Biancaea decapetala, and Biancaea sappan with data available.

Scientific Research Applications

Antioxidant Activity

Research by Sulpizio et al. (2016) explored the synthesis and structure of methoxy- and hydroxyl-substituted 2'-aminochalcones, including compounds structurally similar to 3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one. The study found that these compounds, particularly those with hydroxyl functionalities in adjacent meta and para positions, exhibited strong antioxidant activity. This insight suggests potential applications in areas requiring antioxidant properties, such as in the development of therapeutic agents or protective substances against oxidative stress-related damage (Sulpizio, Roller, Giester, & Rompel, 2016).

Crystal Structure and Analysis

Thippeswamy et al. (2011) synthesized a compound similar to 3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one and conducted a crystal structure analysis. The findings revealed the dimeric nature of the compound and provided detailed insights into its molecular geometry. This kind of analysis is crucial for understanding the physical and chemical properties of such compounds, which can be applied in materials science and pharmaceutical research (Thippeswamy, Vijaykumar, Prasad, Jayashree, Lakshminarayana, Sridhar, & Prasad, 2011).

Pharmacological Potential

The study of metabolites of compounds structurally related to 3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one, as investigated by Jodynis-Liebert (1993), can provide insights into their pharmacokinetics and potential therapeutic applications. Understanding how these compounds are metabolized in the body is crucial for assessing their suitability as drug candidates, particularly in terms of efficacy and safety (Jodynis-Liebert, 1993).

Molecular Interactions and Stability

Gomes et al. (2021) conducted a study on a monohydrate compound structurally similar to 3-(3,4-Dihydroxyphenyl)-1-(4-hydroxy-2-methoxyphenyl)prop-2-en-1-one. Their research focused on Hirshfeld surface analysis and Pixel calculations, which are important for understanding the molecular interactions and stability of such compounds. This knowledge is valuable for designing and synthesizing new materials or drugs with desired properties (Gomes, Low, Turner, & Wardell, 2021).